molecular formula C14H19NO4 B1271951 2-(Boc-aminomethyl)phenylacetic acid CAS No. 40851-66-9

2-(Boc-aminomethyl)phenylacetic acid

Cat. No. B1271951
CAS RN: 40851-66-9
M. Wt: 265.3 g/mol
InChI Key: CGPQRFCFBISLKF-UHFFFAOYSA-N
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Description

2-(Boc-aminomethyl)phenylacetic acid, also known as [2-(tert-Butoxycarbonylaminomethyl)phenyl]acetic Acid, is used to study molecular modeling on oligomers built from 2-aminomethylphenylacetic acid .


Synthesis Analysis

The synthesis of 2-(Boc-aminomethyl)phenylacetic acid involves the use of BOC (Di-tert butyl dicarbonate) or acetacetic ester as protecting agents for the amino group in 2-aminomethylphenylacetic acid . The yield was higher when BOC was used as a protecting agent .


Molecular Structure Analysis

The molecular formula of 2-(Boc-aminomethyl)phenylacetic acid is C14H19NO4 . Its molecular weight is 265.305 .


Chemical Reactions Analysis

The reaction suitability of 2-(Boc-aminomethyl)phenylacetic acid is for Boc solid-phase peptide synthesis .


Physical And Chemical Properties Analysis

The density of 2-(Boc-aminomethyl)phenylacetic acid is 1.2±0.1 g/cm3 . Its boiling point is 435.2±33.0 °C at 760 mmHg . The compound is stored under inert gas (nitrogen or Argon) at 2–8 °C .

Scientific Research Applications

Solid-Phase Peptide Synthesis (SPPS)

2-(Boc-aminomethyl)phenylacetic acid is a valuable reagent in SPPS due to its Boc-protected amine group, which allows for sequential coupling of amino acids to form peptides. The Boc group protects the amine from reacting until it’s selectively removed under acidic conditions, facilitating the formation of peptide bonds .

Drug Synthesis

This compound serves as an intermediate in the synthesis of various drugs. Its protected amine can be deprotected and then coupled with other pharmaceutical agents to create new medicinal compounds. It’s particularly useful in the development of prodrugs or active pharmaceutical ingredients that require a phenylacetic acid moiety .

Medicinal Chemistry

The compound finds applications in medicinal chemistry, where it’s used to design boron carriers for neutron capture therapy, a targeted cancer treatment method. Its stability and reactivity make it suitable for creating boron-containing compounds that can be used in therapeutic applications .

Chemical Synthesis

It’s also employed in broader chemical synthesis processes. The Boc-protected amine is a versatile functional group that can undergo various chemical reactions, making it a staple in synthetic organic chemistry laboratories .

Analytical Chemistry

2-(Boc-aminomethyl)phenylacetic acid can be used as a standard or reference compound in analytical techniques like HPLC. Its well-defined properties allow for the calibration of instruments and validation of analytical methods .

Safety And Hazards

The compound has hazard statements H302 - H319 . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use .

properties

IUPAC Name

2-[2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19NO4/c1-14(2,3)19-13(18)15-9-11-7-5-4-6-10(11)8-12(16)17/h4-7H,8-9H2,1-3H3,(H,15,18)(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGPQRFCFBISLKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC=CC=C1CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80373143
Record name (2-{[(tert-Butoxycarbonyl)amino]methyl}phenyl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80373143
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

265.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Boc-aminomethyl)phenylacetic acid

CAS RN

40851-66-9
Record name (2-{[(tert-Butoxycarbonyl)amino]methyl}phenyl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80373143
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-(Boc-aminomethyl)phenylacetic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a stirring solution of 5a in tetrahydrofuran (0.3 M) at room temperature was added a solution of lithium hydroxide monohydrate (1.2 M) in H2O (0.4 M). The reaction was stirred at room temperature overnight. The tetrahydrofuran was removed under reduced pressure. The remaining aqueous phase was acidified with concentrated hydrochloric acid. The precipitated product was filtered off and dried to afford a white solid. (98%) 1H NMR (400 MHz, DMSO-d6) δ 12.34 (br s, 1H), 7.29 (m, 1H), 7.19 (m, 4H), 4.12 (m, 2H), 3.65 (s, 2H), 1.38 (s, 9H).
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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